N-(3,4-dimethoxyphenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(3-ethyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C16H18N6O4/c1-4-22-15-14(19-20-22)16(24)21(9-17-15)8-13(23)18-10-5-6-11(25-2)12(7-10)26-3/h5-7,9H,4,8H2,1-3H3,(H,18,23)
• InChI Key: FQKXJMHILLGDID-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=O)N(C=N2)CC(=O)NC3=CC(=C(C=C3)OC)OC)N=N1
• Molecular Formula: C16H18N6O4
• Molecular Weight: 358.35 g/mol

Description

Pyrazolo[3,4-d]pyrimidine and triazolo[4,5-d]pyrimidine are fused nitrogen-containing heterocyclic ring systems. They are considered as privileged core skeletons in biologically active compounds and are like bioisosteres of natural purine. Several derivatives of these compounds have received great attention due to their biological and pharmacological activities.

Synthesis Analysis

A novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The structures of the newly synthesized compounds were established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Chemical Reactions Analysis

In both conventional and green conditions, one-pot multicomponent reactions of 7, and 2,4-dichlorobenzaldehyde in the presence of acetophenone, ethyl cyanoacetate, diethyl malonate, and/or malononitrile yielded the corresponding (1H-pyrazol-1-yl)-4-(4-chlorophenyl)-7H-pyrazolo[3,4-d]pyrimidin derivatives.

Physical And Chemical Properties Analysis

The aliphatic –CH2 between the triazole ring and amide bond is shown singlet at δ 5.364–5.594 ppm (VI) to (XVI), in compound XVII –CH2 peck slightly move in deshielded region due to attached with phenyl ring.

Future Directions

This study reveals five key descriptors of 1,2,3-TPD and will provide help to screen out efficient and novel drugs in the future.

Mechanism of Action

Target of Action

The compound N-(3,4-dimethoxyphenyl)-2-{3-ethyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide, also known as F5060-0175, is a novel inhibitor of Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from the G1 phase to the S phase .

Mode of Action

F5060-0175 interacts with CDK2, inhibiting its activity and thus disrupting the normal progression of the cell cycle . This inhibition results in the arrest of cell cycle progression, leading to the prevention of cell proliferation .

Biochemical Pathways

The primary biochemical pathway affected by F5060-0175 is the cell cycle regulation pathway . By inhibiting CDK2, F5060-0175 disrupts the normal progression of the cell cycle, preventing cells from entering the S phase from the G1 phase . This disruption can lead to the induction of apoptosis, or programmed cell death .

Pharmacokinetics

These properties can significantly impact the bioavailability of the compound, its therapeutic efficacy, and its potential for adverse effects .

Result of Action

The primary result of F5060-0175’s action is the inhibition of cell proliferation, particularly in cancer cells . By inhibiting CDK2, F5060-0175 disrupts the cell cycle, preventing cells from proliferating . This can lead to the induction of apoptosis, resulting in the death of the affected cells .